Cas no 58816-56-1 (Phosphoric acid, dimethyl 1-methylethyl ester)

• Product Name: Phosphoric acid, dimethyl 1-methylethyl ester
• CAS No: 58816-56-1
• MF: C₅H₁₃O₄P
• MW: 168.128082990646
• CID: 340797
• PubChem ID: 12949383
• Update Time: 2025-04-19

Phosphoric acid, dimethyl 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, dimethyl 1-methylethyl ester
• dimethyl propan-2-yl phosphate
• 58816-56-1
• DTXSID10513691
• SCHEMBL1908562

• Inchi： 1S/C5H13O4P/c1-5(2)9-10(6,7-3)8-4/h5H,1-4H3
• InChI Key： LGHBWYKFMKMPMU-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)OC(C)C

Computed Properties

• Exact Mass: 168.05519
• Monoisotopic Mass: 168.05514589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76